Cas no 31167-05-2 (Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]-)

Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]- structure
31167-05-2 structure
Product Name:Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]-
CAS No:31167-05-2
MF:C12H24N2O2Si2
MW:284.502164840698
CID:298468
PubChem ID:622911
Update Time:2025-04-19

Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]-
    • (5-ethyl-2-trimethylsilyloxypyrimidin-4-yl)oxy-trimethylsilane
    • 2,4-bis-(O-trimethylsilyl)-5-ethyl-uracil
    • 2,4-BIS(TRIMETHYLSILOXY)-5-ETHYLPYRIMIDINE
    • 2,4-bis(trimethylsilyloxy)-5-ethylpyrimidine
    • 2,4-bis-O-trimethylsilyloxy-5-ethylpyrimidine
    • 2,4-bis-trimethylsilyl-5-ethyluracil
    • 5-ethyl-2,4-bis-trimethylsilanyloxy-pyrimidine
    • Pyrimidine,5-ethyl-2,4-bis(trimethylsiloxy)
    • Pyrimidine,5-ethyl-2,4-bis(trimethylsiloxy)-(8CI)
    • Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]
    • DTXSID40347547
    • SCHEMBL8997796
    • LDOSMABNJYPYLA-UHFFFAOYSA-N
    • Pyrimidine, 5-ethyl-2,4-bis[(trimethylsilyl)oxy]-
    • 31167-05-2
    • 5-Ethyluracil, 2TMS derivative
    • 5-Ethyl-2,4-bis[(trimethylsilyl)oxy]pyrimidine #
    • Pyrimidine, 5-ethyl-2,4-bis(trimethylsiloxy)-
    • Inchi: 1S/C12H24N2O2Si2/c1-8-10-9-13-12(16-18(5,6)7)14-11(10)15-17(2,3)4/h9H,8H2,1-7H3
    • InChI Key: LDOSMABNJYPYLA-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OC1C(=CN=C(N=1)O[Si](C)(C)C)CC

Computed Properties

  • Exact Mass: 284.13800
  • Monoisotopic Mass: 284.13763108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • Density: 0.967
  • Boiling Point: 304.3°C at 760 mmHg
  • Flash Point: 137.8°C
  • Refractive Index: 1.464
  • PSA: 44.24000
  • LogP: 3.46640

Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]- Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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